Cas no 361168-50-5 (3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 361168-50-5
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 6406986
• PubChem ID: 3311343
• Update Time: 2025-07-14

3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 3,5-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• AKOS024576272
• SR-01000442638
• SR-01000442638-1
• 3,5-dimethoxy-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• F0396-0060
• 3,5-dimethoxy-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 361168-50-5
• Oprea1_874072
• Benzamide, N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-3,5-dimethoxy-

• Inchi： 1S/C21H21N3O4S/c1-26-15-6-4-14(5-7-15)24-20(18-11-29-12-19(18)23-24)22-21(25)13-8-16(27-2)10-17(9-13)28-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key： STMVVQHZLALILD-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 561.0±50.0 °C(Predicted)
• pka: 12.27±0.20(Predicted)

Additional information on 3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 361168-50-5, identified as 3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound combines a benzamide moiety with a thieno[3,4-c]pyrazole scaffold, making it a versatile candidate for exploring novel pharmacological interactions. The strategic placement of methoxy groups at the 3 and 5 positions of the thieno[3,4-c]pyrazole ring enhances its electronic properties, potentially influencing its binding affinity and selectivity in biological systems.

In recent years, the investigation of thieno[3,4-c]pyrazole derivatives has gained significant traction due to their diverse biological activities. These structures often exhibit promising properties as scaffolds for drug discovery, particularly in the context of modulating enzyme function and receptor interactions. The benzamide component further extends the compound's potential by introducing a polar moiety that can engage in hydrogen bonding interactions, crucial for stabilizing protein-ligand complexes. This combination of features makes 3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide an intriguing subject for further study.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The thieno[3,4-c]pyrazole core has been implicated in several pharmacological pathways associated with central nervous system (CNS) function. Preclinical studies have demonstrated that derivatives of this scaffold can interact with receptors and enzymes involved in neuroprotection and inflammation modulation. For instance, modifications at the methoxy positions have been shown to fine-tune pharmacokinetic profiles, improving bioavailability and reducing off-target effects. Such findings align with broader trends in medicinal chemistry where structural optimization is used to enhance therapeutic efficacy.

The role of benzamide derivatives in drug development cannot be overstated. Benzamides are well-known for their ability to act as transition-state mimics or substrate analogs, which can be leveraged to develop inhibitors with high specificity. In the case of 3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide, the presence of two methoxy groups at the 3 and 5 positions of the thieno[3,4-c]pyrazole ring may enhance its solubility and metabolic stability while maintaining strong binding interactions with biological targets. This balance is critical for developing compounds that can traverse biological membranes effectively while resisting degradation by metabolic enzymes.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions using machine learning models. These tools can analyze large datasets to identify patterns that correlate structural features with biological activity. When applied to compounds like 3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide, such models can suggest optimal modifications to improve potency or selectivity. For example, virtual screening experiments have hinted at potential interactions with enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses. This computational guidance complements experimental approaches by providing hypotheses that can be tested efficiently.

The synthesis of this compound also highlights modern synthetic methodologies that prioritize efficiency and sustainability. Advanced techniques such as flow chemistry and catalytic asymmetric reactions have made it possible to construct complex heterocycles with fewer synthetic steps and less waste. The introduction of multiple methoxy groups without excessive purification steps underscores the progress in synthetic organic chemistry over recent decades. Such improvements not only reduce costs but also make drug discovery more environmentally friendly by minimizing hazardous waste generation.

In clinical settings, 3,5-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3 ,4 -cpyrazol -3 -ylbenzamide may serve as a lead compound for further derivatization into novel therapeutics. Its unique structural features offer a foundation for designing molecules that target specific disease pathways while minimizing side effects. For instance, methoxy -substituted thieno[3 ,4 -c] pyrazoles have shown promise in preclinical trials for conditions ranging from pain management to neurodegenerative diseases. By leveraging existing knowledge about similar scaffolds, researchers can accelerate the development process by focusing on optimizing key pharmacophoric elements.

The integration of genomics and proteomics data has further enriched the understanding of how compounds like 361168-50-5 interact with biological systems at a molecular level. High-throughput screening (HTS) technologies allow researchers to test thousands of compounds against large panels of targets simultaneously, identifying hits that warrant further investigation . When combined with bioinformatics tools, these approaches enable rapid characterization of molecular mechanisms, paving the way for rational drug design . The benzamide moiety’s ability to engage in multiple types of non-covalent interactions—hydrogen bonding, hydrophobic effects, and π-stacking—makes it particularly valuable for designing molecules with broad therapeutic potential.

Future directions in studying this compound may include exploring its potential as an adjuvant therapy alongside existing treatments . For example, if it demonstrates anti-inflammatory or antioxidant properties, it could be repurposed for conditions where such mechanisms are relevant . Additionally, investigating its effects on cellular pathways using CRISPR-based gene editing technologies could uncover novel therapeutic applications . The versatility inherent in its structure suggests that modifications could yield compounds targeting entirely different disease areas , highlighting its value as a chemical biology tool.

In conclusion, 361168 -50 -5 () represents more than just a single chemical entity; it embodies advances in synthetic chemistry, computational modeling, and molecular pharmacology . Its unique combination of structural features—particularly the strategic placement of methoxy groups on both the thieno[3 ,4 -c] pyrazole ring and benzamide moiety—makes it an excellent candidate for drug discovery efforts aimed at addressing complex diseases . As research continues into this class of heterocyclic compounds, we can anticipate further discoveries that will expand our arsenal against challenging medical conditions while adhering to principles of sustainability and precision medicine.